1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine

• IUPAC Name: [3-[4-(2-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-(5-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C21H26FN3OS/c1-16-8-9-20(27-16)21(26)25-10-4-5-17(15-25)23-11-13-24(14-12-23)19-7-3-2-6-18(19)22/h2-3,6-9,17H,4-5,10-15H2,1H3
• InChI Key: NAFQFKKDKYSRCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N2CCCC(C2)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C21H26FN3OS
• Molecular Weight: 387.5 g/mol

Description

1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential use in treating various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. It also has affinity for the dopamine D2 receptor and the alpha-adrenergic receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that are involved in regulating mood, emotion, and motivation. It has also been shown to decrease the levels of norepinephrine, which is a neurotransmitter that is involved in the fight-or-flight response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine in lab experiments is its high potency and selectivity for the 5-HT1A and 5-HT2A receptors. This makes it a useful tool for studying the role of these receptors in various neurological and psychiatric disorders. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine. One direction is to further investigate its potential use in treating drug addiction and withdrawal symptoms. Another direction is to study its effects on other neurotransmitter systems, such as the glutamatergic and GABAergic systems. Additionally, more research is needed to fully understand its mechanism of action and to develop more potent and selective derivatives for use in clinical settings.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine involves the reaction of 1-(2-fluorophenyl)piperazine with 1-(5-methyl-2-thienyl)acetyl chloride in the presence of a base such as triethylamine. The reaction yields the desired product in good yield and purity. The purity of the product can be further improved by recrystallization from a suitable solvent.

Scientific Research Applications

1-(2-fluorophenyl)-4-{1-[(5-methyl-2-thienyl)carbonyl]-3-piperidinyl}piperazine has been extensively studied for its potential use in treating various neurological and psychiatric disorders. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties in animal models. It has also been studied for its potential use in treating drug addiction and withdrawal symptoms.